N,N-diallyl-4-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide

• IUPAC Name: 4-[1-(dimethylsulfamoyl)piperidin-4-yl]oxy-N,N-bis(prop-2-enyl)benzamide
• InChI: InChI=1S/C20H29N3O4S/c1-5-13-22(14-6-2)20(24)17-7-9-18(10-8-17)27-19-11-15-23(16-12-19)28(25,26)21(3)4/h5-10,19H,1-2,11-16H2,3-4H3
• InChI Key: ZVLCCYJKSVFIIT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)OC2=CC=C(C=C2)C(=O)N(CC=C)CC=C
• Molecular Formula: C20H29N3O4S
• Molecular Weight: 407.5 g/mol

Description

N,N-diallyl-4-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide, also known as DASB, is a selective serotonin transporter (SERT) ligand that is used in scientific research. DASB is a benzamide derivative that has a high affinity for SERT, making it a useful tool for studying the serotonin system.

Mechanism of Action

N,N-diallyl-4-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide binds to SERT with high affinity and specificity, blocking the reuptake of serotonin into presynaptic neurons. This leads to an increase in extracellular serotonin levels and enhances serotonin signaling in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including increasing serotonin levels in the brain, enhancing serotonin signaling, and altering the activity of other neurotransmitter systems. This compound has also been shown to have antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One major advantage of using N,N-diallyl-4-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide in lab experiments is its high affinity and specificity for SERT, which allows for precise targeting of the serotonin system. However, this compound has some limitations, including its relatively short half-life and the need for specialized equipment (such as PET imaging) to visualize its effects in vivo.

Future Directions

There are a number of future directions for research on N,N-diallyl-4-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide and the serotonin system. One area of interest is the use of this compound PET imaging to study the effects of antidepressant medications on the serotonin system. Another area of interest is the development of new compounds that target the serotonin system with greater specificity and efficacy than this compound. Additionally, there is ongoing research on the role of the serotonin system in a variety of neuropsychiatric disorders, including depression, anxiety, and substance abuse.

Scientific Research Applications

N,N-diallyl-4-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide is primarily used in scientific research to study the serotonin system. It is commonly used in positron emission tomography (PET) imaging studies to visualize the distribution and density of SERT in the brain. This compound PET imaging has been used to study a variety of conditions, including depression, anxiety, and substance abuse.